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Compound of Interest

Compound Name:
N-methyl-4-((6-methylpyridazin-3-

yl)oxy)aniline

CAS No.: 1250605-38-9

Cat. No.: B1427586

Get Quote

The Pyridazine Scaffold in Modern Drug Discovery
Pyridazine is widely recognized as a privileged scaffold in medicinal chemistry, extensively

utilized in the development of targeted therapeutics due to its diverse biological activities[1].

The structural versatility of the 1,2-diazine ring allows for extensive functionalization, making

pyridazine libraries highly valuable for discovering novel kinase inhibitors (e.g., Mps1, c-Met,

Pim-1), GPCR ligands, and CNS agents[1]. For instance, imidazo[1,2-b]pyridazine derivatives

have been successfully identified as extremely potent, orally available Mps1 (TTK) kinase

inhibitors demonstrating nanomolar antiproliferative activity against various cancer cell lines[2].

Assay Design & Biophysical Causality
Screening dense heterocyclic libraries presents a distinct biophysical challenge: intrinsic

compound autofluorescence. Standard fluorescence intensity assays often yield false positives

or false negatives due to light scattering or emission overlap from the test compounds. To

establish a robust and interference-free screening cascade, Time-Resolved Fluorescence

Resonance Energy Transfer (TR-FRET) is the methodology of choice[3].
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Causality in Assay Selection: TR-FRET utilizes long-lifetime lanthanide chelates (such as

Terbium) as donor fluorophores. By introducing a microsecond time delay (typically 50–100 µs)

between the flashlamp excitation and signal integration, short-lived background fluorescence

from pyridazine compounds completely decays before detection[3]. Furthermore, the

ratiometric nature of the TR-FRET readout (Acceptor Emission / Donor Emission) inherently

normalizes well-to-well volume discrepancies and corrects for compound-induced color

quenching, ensuring high-fidelity data[3].
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Caption: High-throughput screening cascade for pyridazine libraries, from primary assay to

cellular validation.
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Protocol 1: Self-Validating TR-FRET Biochemical
Kinase Assay
This protocol outlines a 384-well TR-FRET assay for screening pyridazine libraries against a

target kinase. The system is designed to be self-validating by incorporating internal Z'-factor

controls and strict DMSO tolerance limits[4].

Materials
Target Kinase and Fluorescein-labeled peptide substrate.

Terbium (Tb)-labeled phospho-specific antibody[5].

TR-FRET Dilution Buffer with EDTA.

Low-volume 384-well black microplates.

Step-by-Step Methodology
Compound Plating: Using an acoustic liquid handler (e.g., Echo), transfer pyridazine analogs

(stored in 100% DMSO) into the 384-well plate. Maintain a final assay DMSO concentration

of ≤1%. Causality: Pyridazines require DMSO for solubility, but concentrations above 1-2%

can denature the kinase, reducing the signal-to-noise ratio[4].

Control Definition (Self-Validation): A self-validating HTS system requires internal controls on

every plate to dynamically calculate the Z'-factor.

MAX Signal Wells: Vehicle (1% DMSO) + Kinase + Substrate + ATP.

MIN Signal Wells: Vehicle + Substrate + ATP (No Kinase).

Kinase Reaction: Add the kinase, substrate, and ATP to the reaction wells. Incubate at room

temperature for 60 minutes to allow phosphorylation.

Reaction Termination: Add TR-FRET dilution buffer containing EDTA. Causality: EDTA acts

as a potent chelating agent for divalent cations like Mg²⁺, which are essential cofactors for

kinase ATP hydrolysis. By stripping Mg²⁺ from the active site, the enzymatic reaction is
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instantly and uniformly halted, ensuring the phosphorylation state remains static while the

plate waits in the reader queue[5].

Detection Complex Formation: Add the Tb-labeled antibody. Incubate for 60 minutes to allow

the antibody to bind the phosphorylated substrate[5].

Ratiometric Readout: Read the plate on a TR-FRET compatible microplate reader. Excite at

340 nm; measure emission at 490 nm (Tb donor) and 520 nm (Fluorescein acceptor).

Calculate the 520/490 ratio to determine kinase activity[5].
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Caption: TR-FRET biochemical mechanism illustrating energy transfer upon target kinase

phosphorylation.

Protocol 2: Phenotypic Cellular Validation
Biochemical hits must be validated for cellular permeability and target engagement. For

oncology targets, assessing antiproliferative activity in relevant cell lines (e.g., A549 lung

cancer cells) is a critical secondary screen[2].

Step-by-Step Methodology
Cell Seeding: Seed A549 cells in 384-well white opaque plates at an optimized density (e.g.,

1,000 cells/well). Incubate overnight at 37°C, 5% CO₂.
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Compound Treatment: Pin-tool transfer validated pyridazine hits into the cellular assay plates

to create a dose-response curve (typically 10 µM down to 1 nM).

Incubation: Incubate the treated cells for 72 hours to allow sufficient time for the

antiproliferative effects of the kinase inhibition to manifest.

Viability Assessment: Add an ATP-dependent luminescence reagent (e.g., CellTiter-Glo).

Causality: In metabolically active cells, ATP is strictly regulated. Upon cell lysis, the reagent's

luciferase enzyme utilizes the intracellular ATP to catalyze the oxygenation of luciferin,

emitting light. The luminescence signal is therefore directly proportional to the number of

viable cells, providing a highly sensitive readout for the antiproliferative effects of the

pyridazine hits[2].

Readout & Triage: Measure luminescence on a microplate reader. Calculate IC₅₀ values to

determine the cellular potency of the pyridazine derivatives[2].

Quantitative HTS Validation Metrics
To ensure the integrity of the screening campaign, the following metrics must be actively

monitored across all assay plates. If a plate fails these criteria, it must be rejected and

repeated.
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Metric Target Value Causality / Rationale

Z'-Factor ≥ 0.5

Ensures statistical separation

between positive and negative

controls, validating the assay's

ability to identify true hits[4].

Signal-to-Background (S/B) > 3.0

Guarantees the assay window

is large enough to detect

partial inhibitors and weak

binders[4].

DMSO Tolerance ≤ 1.0 - 2.0%

Prevents solvent-induced

enzyme denaturation while

keeping hydrophobic

pyridazines soluble[4].

Hit Threshold > 50% Inhibition

Standard primary triage cutoff

at 10 µM compound

concentration to filter out weak

artifacts[2].

CV (Coefficient of Variation) < 10%

Confirms liquid handling

precision and well-to-well

consistency across the 384-

well plate[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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